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Compound of Interest

Compound Name: 1,6-Bis(chlorodimethylsilyl)hexane

Cat. No.: B080261 Get Quote

An In-depth Technical Guide to 1,6-
Bis(chlorodimethylsilyl)hexane
For Researchers, Scientists, and Drug Development Professionals

Introduction
1,6-Bis(chlorodimethylsilyl)hexane is a bifunctional organosilane compound featuring a

hexane backbone linking two chlorodimethylsilyl groups.[1] Its dual reactive sites make it a

valuable crosslinking agent and a key intermediate in the synthesis of various silicone-based

polymers and materials. The presence of reactive chloro- groups on the silicon atoms allows for

versatile chemical modifications, most notably hydrolysis and reactions with nucleophiles. This

guide provides a comprehensive overview of its physical and chemical properties, synthesis,

and handling protocols.

Physical and Chemical Properties
1,6-Bis(chlorodimethylsilyl)hexane is a transparent, clear to pale yellow liquid with an acrid

odor.[2] It is classified as an organochlorosilane and is noted for its reactivity with water and

moisture.
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Property Value Reference

CAS Number 14799-66-7 [1]

Molecular Formula C₁₀H₂₄Cl₂Si₂ [1]

Molecular Weight 271.37 g/mol [1]

IUPAC Name

chloro-[6-

[chloro(dimethyl)silyl]hexyl]-

dimethylsilane

[1]

Synonyms

2,9-Dichloro-2,9-dimethyl-2,9-

disiladecane,

Hexamethylenebis(chlorodimet

hylsilane)

[2]

Canonical SMILES
C--INVALID-LINK--(CCCCCC--

INVALID-LINK--(C)Cl)Cl
[1]

InChI Key
SEEQROYMPAMQOF-

UHFFFAOYSA-N
[1]

Quantitative Physical Properties
The physical properties of 1,6-Bis(chlorodimethylsilyl)hexane are summarized below. It

should be noted that some values vary between suppliers, which may be attributed to different

measurement conditions or purity levels.
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Property Value Conditions Reference

Appearance
Clear, transparent

liquid
Ambient [1]

Boiling Point 279.7 °C at 760 mmHg [1]

113 - 136 °C at 3 mmHg

Freezing Point < 0 °C

Density 0.942 g/mL [1]

0.961 g/mL

Refractive Index 1.4538

Flash Point 113.9 °C [1]

150 °C

Solubility
Reacts with water and

protic solvents

Vapor Density > 1 (air=1)

Chemical Reactivity and Stability
Stability: 1,6-Bis(chlorodimethylsilyl)hexane is stable when stored in sealed containers

under a dry, inert atmosphere.[2]

Reactivity: The primary reactive sites are the silicon-chlorine bonds. The compound readily

reacts with water, moisture in the air, alcohols, amines, and other protic solvents.[2] This

hydrolysis reaction liberates hydrogen chloride (HCl) gas, which is corrosive and hazardous.[2]

Due to this reactivity, the compound must be handled under anhydrous conditions.

The hydrolysis proceeds in a stepwise manner, first forming a silanol, which can then condense

with another silanol to form a siloxane bridge. This property is fundamental to its use in forming

polysiloxane materials.
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1,6-Bis(chlorodimethylsilyl)hexane
Cl-Si(CH₃)₂-(CH₂)₆-Si(CH₃)₂-Cl

Disilanol Intermediate
HO-Si(CH₃)₂-(CH₂)₆-Si(CH₃)₂-OH

Hydrolysis

2 H₂O

2 HCl
(Hydrogen Chloride)

Byproduct

Click to download full resolution via product page

Hydrolysis of 1,6-Bis(chlorodimethylsilyl)hexane.

Experimental Protocols
Synthesis via Hydrosilylation
A common and efficient method for synthesizing 1,6-bis(chlorodimethylsilyl)hexane is the

platinum-catalyzed hydrosilylation of 1,5-hexadiene with chlorodimethylsilane. This reaction

involves the addition of the Si-H bond across the carbon-carbon double bonds of the diene.

Materials:

1,5-Hexadiene

Chlorodimethylsilane

Platinum catalyst (e.g., Karstedt's catalyst, Speier's catalyst)

Anhydrous toluene (or other suitable solvent)

Inert gas (Argon or Nitrogen)

Procedure:

Reactor Setup: A multi-neck round-bottom flask is equipped with a magnetic stirrer, a reflux

condenser, a dropping funnel, and an inert gas inlet. The entire apparatus must be dried

thoroughly to prevent premature hydrolysis of the chlorosilane.

Charging the Reactor: The flask is charged with 1,5-hexadiene and the anhydrous solvent.

The solution is brought to the desired reaction temperature (typically 60-80 °C) under a
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positive pressure of inert gas.

Catalyst Addition: A catalytic amount of the platinum complex is added to the stirred solution.

Reactant Addition: Chlorodimethylsilane is added dropwise to the reaction mixture via the

dropping funnel over a period of 1-2 hours. The reaction is exothermic, and the addition rate

should be controlled to maintain a stable temperature.

Reaction Monitoring: The progress of the reaction can be monitored by techniques such as

Gas Chromatography (GC) or ¹H NMR to observe the disappearance of the vinyl protons

from the starting diene.

Work-up and Purification: Upon completion, the reaction mixture is cooled to room

temperature. The crude product is typically purified by fractional vacuum distillation to

remove the solvent and any unreacted starting materials, yielding the pure 1,6-
bis(chlorodimethylsilyl)hexane.
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Synthesis Workflow
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General workflow for synthesis and purification.
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Analytical Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are crucial for

confirming the structure and purity of the final product. A proton NMR analysis has been

reported for this compound.[3]

¹H NMR: The spectrum is expected to show signals corresponding to the methyl protons on

the silicon atoms (a singlet) and the methylene protons of the hexane chain (multiplets). The

integration of these signals should correspond to the number of protons in each

environment.

¹³C NMR: The spectrum will show distinct signals for the methyl carbons attached to silicon

and the three unique carbons in the symmetric hexane backbone.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to monitor the reaction.

Key characteristic peaks would include the disappearance of the C=C stretch of the alkene

(~1640 cm⁻¹) and the Si-H stretch of the chlorodimethylsilane (~2150 cm⁻¹), and the

appearance of C-H stretching and bending modes of the alkane backbone.

Safety and Handling
1,6-Bis(chlorodimethylsilyl)hexane is a hazardous chemical that requires strict safety

protocols.

Hazards:

Corrosive: Causes severe skin burns and eye damage (H314).[2]

Reactivity: Reacts with water and moisture to produce corrosive hydrogen chloride gas.[2]

Inhalation may cause irritation to the respiratory tract.[2]

Ingestion: May be harmful if swallowed.[2]

Personal Protective Equipment (PPE):

Hand Protection: Neoprene or nitrile rubber gloves.[2]

Eye Protection: Chemical goggles or a face shield. Contact lenses should not be worn.[2]
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Skin and Body Protection: Wear suitable protective clothing.[2]

Respiratory Protection: Use in a well-ventilated area, preferably a fume hood. If inhalation

exposure is possible, a NIOSH-certified combination organic vapor/acid gas respirator is

recommended.[2]

Handling and Storage:

Handle under an inert, dry atmosphere.

Store in tightly sealed containers in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, open flames, and incompatible materials such as water, acids,

alcohols, and oxidizing agents.[2]

First Aid Measures:

Skin Contact: Immediately take off all contaminated clothing. Rinse skin with water/shower

for at least 15 minutes. Get immediate medical attention.[2]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. Immediately call a doctor.[2]

Inhalation: Remove person to fresh air and keep comfortable for breathing. Seek medical

advice if you feel unwell.[2]

Ingestion: Rinse mouth. Do NOT induce vomiting. Get medical advice/attention.[2]

Spill and Disposal:

Contain spills with dikes or absorbents. Clean up using an absorbent material and place in

an appropriate container for disposal.

Disposal must be in accordance with local, state, and federal regulations. The material may

be hydrolyzed and neutralized before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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